Cas no 2060027-08-7 (1-(4-hydroxy-2,3-dihydro-1H-isoindol-2-yl)-2-methylpropan-1-one)

• Product Name: 1-(4-hydroxy-2,3-dihydro-1H-isoindol-2-yl)-2-methylpropan-1-one
• CAS No: 2060027-08-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD30498894
• CID: 5173472
• PubChem ID: 125451561
• Update Time: 2025-10-28

1-(4-hydroxy-2,3-dihydro-1H-isoindol-2-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxy-1,3-dihydroisoindol-2-yl)-2-methylpropan-1-one
• 1-(4-hydroxy-2,3-dihydro-1H-isoindol-2-yl)-2-methylpropan-1-one

• MDL： MFCD30498894
• Inchi： 1S/C12H15NO2/c1-8(2)12(15)13-6-9-4-3-5-11(14)10(9)7-13/h3-5,8,14H,6-7H2,1-2H3
• InChI Key： CFZIWGCMBIFIGY-UHFFFAOYSA-N
• SMILES： C(N1CC2=C(C1)C=CC=C2O)(=O)C(C)C

Additional information on 1-(4-hydroxy-2,3-dihydro-1H-isoindol-2-yl)-2-methylpropan-1-one

1-(4-Hydroxy-2,3-Dihydro-1H-Isoindol-2-Yl)-2-Methylpropan-1-One: A Comprehensive Overview

1-(4-Hydroxy-2,3-Dihydro-1H-Isoindol-2-Yl)-2-Methylpropan-1-One is a compound with the CAS number 2060027-08-7, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of interest for researchers worldwide.

The molecular structure of 1-(4-Hydroxy-2,3-Dihydro-1H-Isoindol-2-Yl)-2-Methylpropan-1-One consists of a isoindole ring system with a hydroxyl group at the 4-position and a ketone group at the 1-position of the propanone moiety. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its biological activity. The isoindole core is known for its versatility in binding to various protein targets, making it a valuable scaffold in medicinal chemistry.

Recent studies have focused on the synthesis and biological evaluation of this compound. Researchers have employed advanced techniques such as catalytic asymmetric synthesis and click chemistry to optimize its production process. These methods not only enhance yield but also improve the stereochemical purity of the compound, which is essential for its pharmacological applications.

In terms of biological activity, 1-(4-Hydroxy-2,3-Dihydro-1H-Isoindol-2-Yl)-2-Methylpropan-1-One has demonstrated promising results in preclinical models. It exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. Additionally, the compound has shown potential as a neuroprotective agent, with studies indicating its ability to mitigate neuroinflammation and promote neuronal survival in vitro.

The compound's pharmacokinetic profile has also been extensively studied. Research indicates that it possesses favorable absorption and bioavailability characteristics, making it suitable for oral administration. Furthermore, its metabolic stability has been evaluated using computational models, which predict minimal off-target effects and low toxicity profiles.

Another area of interest is the compound's role in drug delivery systems. Its structural features make it an ideal candidate for conjugation with other therapeutic agents or targeting ligands. Recent investigations have explored its use as a carrier for anticancer drugs, where it enhances drug solubility and targeting efficiency without compromising efficacy.

Looking ahead, ongoing research aims to further characterize the molecular mechanisms underlying the biological activity of 1-(4-Hydroxy-2,3-Dihydro-1H-Isoindol-2-Yl)-2-Methylpropan-1-One. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials, particularly in the context of neurodegenerative diseases and oxidative stress-related conditions.

In conclusion, 1-(4-Hydroxy-2,3-Dihydro-1H-Isoindol-2-Yl)-2-Methylpropan-1-One (CAS No: 2060027-08) represents a significant advancement in chemical innovation with broad implications for therapeutic development. Its unique structure, coupled with emerging research findings, positions it as a promising candidate in the quest for novel therapeutics.